4-(tert-butyl)-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C22H30N2O3S/c1-22(2,3)19-9-11-20(12-10-19)28(25,26)23-13-14-24-15-16-27-21(17-24)18-7-5-4-6-8-18/h4-12,21,23H,13-17H2,1-3H3
• InChI Key: CSBVVNWGDILIEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCCN2CCOC(C2)C3=CC=CC=C3
• Molecular Formula: C22H30N2O3S
• Molecular Weight: 402.6 g/mol

Description

4-(tert-butyl)-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide, also known as BPP9a, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of sulfonamides, which are known for their diverse pharmacological activities. BPP9a has been found to have several biological effects, making it a promising candidate for further investigation.

Scientific Research Applications

• Vasospasm Prevention : A study found that endothelin receptor antagonists, which include compounds structurally related to 4-(tert-butyl)-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide, can be effective in preventing vasospasm induced by subarachnoid hemorrhage (SAH). This suggests a potential therapeutic application in managing conditions resulting from SAH in humans (Zuccarello et al., 1996).

• Chemical Structure and Interactions : Another study focused on the synthesis and crystal structure of a compound similar to 4-(tert-butyl)-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide. The research highlighted significant π–π interactions and linear intermolecular hydrogen bonding, which are important for understanding the chemical properties and potential applications of such compounds (Balu & Gopalan, 2013).

• Catalytic Activity in Oxidation Reactions : A study utilizing 4-tert-butylbenzenesulfonamide as a substituent in iron phthalocyanine revealed its effectiveness as a catalyst in oxidation reactions. The research indicates potential applications in chemical synthesis and industrial processes (Işci et al., 2014).

• Asymmetric Alkylation Reactions : In another study, sulfonamide derivatives were used in the asymmetric alkylation of certain compounds, showing high enantioselectivity. This demonstrates the role of such compounds in facilitating specific and controlled chemical reactions (Itsuno et al., 2014).

• Biological Activity of Derivatives : Research on derivatives of benzenesulfonamide, structurally related to 4-(tert-butyl)-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide, showed distinct biological activities. This indicates the potential for medical and pharmacological applications (Chatterjee et al., 2022).